Cas no 18504-02-4 (Benzenamine, 2-(pentafluorophenoxy)-)

• Product name: Benzenamine, 2-(pentafluorophenoxy)-
• CAS No: 18504-02-4
• MF: C₁₂H₆NOF₅
• MW: 275.17414
• CID: 1378494
• PubChem ID: 13263492

Benzenamine, 2-(pentafluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(pentafluorophenoxy)-
• 2-(2,3,4,5,6-pentafluorophenoxy)aniline
• 2-(Pentafluorophenoxy)aniline
• SCHEMBL5404504
• 18504-02-4
• 2,3,4,5,6-pentafluoro-2'-aminodiphenyl ether
• AKOS005817029
• DTXSID60532913

• Inchi： InChI=1S/C12H6F5NO/c13-7-8(14)10(16)12(11(17)9(7)15)19-6-4-2-1-3-5(6)18/h1-4H,18H2
• InChI Key： ZMOWFTMIZZEPTK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N)OC2=C(C(=C(C(=C2F)F)F)F)F

Computed Properties

• Exact Mass: 275.03698
• Monoisotopic Mass: 275.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25